1-[6-(2,4-dioxo-1H-quinazolin-3-yl)hexanoyl]-4-piperidin-1-ylpiperidine-4-carboxamide

• IUPAC Name: 1-[6-(2,4-dioxo-1H-quinazolin-3-yl)hexanoyl]-4-piperidin-1-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C25H35N5O4/c26-23(33)25(29-14-6-2-7-15-29)12-17-28(18-13-25)21(31)11-3-1-8-16-30-22(32)19-9-4-5-10-20(19)27-24(30)34/h4-5,9-10H,1-3,6-8,11-18H2,(H2,26,33)(H,27,34)
• InChI Key: GXTNAHCIKXSYPB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2(CCN(CC2)C(=O)CCCCCN3C(=O)C4=CC=CC=C4NC3=O)C(=O)N
• Molecular Formula: C25H35N5O4
• Molecular Weight: 469.6 g/mol

Description

1-[6-(2,4-dioxo-1H-quinazolin-3-yl)hexanoyl]-4-piperidin-1-ylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H35N5O4 and its molecular weight is 469.586. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Effects and Mechanisms

• Antipsychotic Treatment : A study explored the use of L-(quinoxalin-6-ylcarbonyl)piperidine (CX516), a modulator of the AMPA receptor, as a sole agent in a small series of patients with schizophrenia who were partially refractory to treatment with traditional neuroleptics. This research aimed to investigate its effectiveness in improving psychosis and cognition, although no clear improvement was observed over the course of the study (Marenco et al., 2002).

• Carcinogenicity Studies : Research on heterocyclic amines (HAs) formed during the cooking of meat and fish, such as MeIQx and PhIP, has shown these compounds to be genotoxic and carcinogenic in rats and mice. Human exposure to these compounds via dietary sources has been assessed, providing insights into the metabolism of HAs and the potential risks associated with exposure (Turteltaub et al., 1999).

• Cancer Risk Assessment : Studies have identified the presence of carcinogenic HAs in urine samples of individuals consuming cooked meats, underlining the continuous exposure of humans to these compounds through diet and their potential role in carcinogenesis (Nagao et al., 1996).

• Immunomodulation : Linomide (quinoline-3-carboxamide) is a synthetic immunomodulator that has been evaluated for its ability to inhibit the clinical and histopathologic signs of acute and chronic relapsing experimental autoimmune encephalomyelitis, providing a basis for its potential application in treating secondary progressive multiple sclerosis (Karussis et al., 1996).

Mechanism of Action

Target of Action

It is known that quinazolinone derivatives, which this compound is a part of, have been associated with a wide range of biological activities . They have been found to interact with various enzymes and receptors, influencing cellular processes and pathways .

Mode of Action

Quinazolinone derivatives have been reported to exhibit their effects through various mechanisms, depending on the specific derivative and its molecular structure . Some quinazolinone derivatives have been found to inhibit enzymes such as α